Cas no 476-28-8 (Lycorine)

• Product Name: Lycorine
• CAS No: 476-28-8
• MF: C₁₆H₁₇NO₄
• MW: 287.310484647751
• MDL: MFCD00221746
• CID: 93636
• PubChem ID: 72378
• Update Time: 2025-04-18

Lycorine Chemical and Physical Properties

Names and Identifiers

• Lycorine
• 3,3a-Didehydrolycoran-1alpha,2beta-diol
• Amarylline
• Galanthidine
• Licorine
• NSC 401360
• Narcissine
• Galanthan-1,2-diol, 3,12-didehydro-9,10-(methylenebis(oxy))-, (1-alpha,2-beta)- (9CI)
• Lycoran-1-alpha,2-beta-diol, 3,3-alpha-didehydro-
• Lycoran-1alpha,2beta-dio
• (1S,2S,12bS,12cS)-1,2-diol-2,4,5,7,12b,12c-hexahydro-1H-[1,3]dioxolo[4,5-j]pyrrolo[3,2,1-de]phenanthridine
• Belamarine
• NSC 683873
• Narcissin
• (-)-Lycorine
• Lycorine hydrochloride
• NSC683873
• NSC401360
• I9Q105R5BU
• Likorin
• 3,2.beta.-diol
• MFCD00221746
• NCGC00163413-07
• HY-N0288
• Galanthan-1,2-diol, 3,12-didehydro-9,10-(methylenebis(oxy))-, (1-alpha,2-beta)-
• BSPBio_001302
• GNF-PF-4974
• NSC-401360
• s3903
• CHEBI:6601
• 476-28-8
• KBio3_000043
• IDI1_033772
• EINECS 207-503-6
• (1S,17S,18S,19S)-5,7-dioxa-12-azapentacyclo[10.6.1.02,10.04,8.015,19]nonadeca-2,4(8),9,15-tetraene-17,18-diol
• NSC-781764
• (1S,2S,12BS,12CS)-2,4,5,7,12B,12C-HEXAHYDRO-1H-(1,3)DIOXOLO(4,5-J)PYRROLO(3,2,1-DE)PHENANTHRIDINE-1,2-DIOL
• Q420314
• CHEMBL400092
• BDBM50221066
• 1H-[1,3]Dioxolo[4,5-j]pyrrolo[3,2,1-de]phenanthridine-1,2-diol, 2,4,5,7,12b,12c-hexahydro-, (1S,2S,12bS,12cS)-
• Lycoran-1.alpha., 3,3a-didehydro-
• Galanthan-1, 3,4-didehydro-11,12-[methylenebis(oxy)]-, (1.alpha.,2.beta.)-
• HMS1989B04
• 3,12-[methylenebis(oxy)]-galanthan-1.alpha.,2.beta.-diol
• DTXSID60197208
• HMS1791B04
• KBio3_000044
• HMS3402B04
• QTL1_000052
• SCHEMBL626071
• KBioGR_000022
• HMS1361B04
• Lycoran-1alpha,2beta-diol, 3,3a-didehydro-
• HMS3885I12
• KBio2_000022
• NCGC00163413-01
• 3KD
• MS-24104
• (1S,2S,12bS,12cS)-2,4,5,7,12b,12c-hexahydro-1H-[1,3]dioxolo[4,5-j]pyrrolo[3,2,1-de]phenanthridine-1,2-diol
• KBio2_005158
• NCGC00163413-02
• Galanthan-1, 3,12-didehydro-9,10-[methylenebis(oxy)]-, (1.alpha.,2.beta.)-
• 2,5,7,12b,12c-Hexahydro-1H-[1,3]-dioxolo[4,5-j]pyrrolo[3,2,1-de]phenanthridine-1,2-diol
• AKOS000278045
• 9,10-(methylenedioxy)-3,12-didehydrogalanthan-1alpha,2beta-diol
• KBioSS_000022
• KBio2_002590
• SMP1_000184
• MFCD00243111
• NCI60_003767
• BRD-K64909280-001-02-7
• 1ST40280
• Bio2_000022
• (1S,2S,3a1S,12bS)-2,3a1,4,5,7,12b-hexahydro-1H-[1,3]dioxolo[4,5-j]pyrrolo[3,2,1-de]phenanthridine-1,2-diol
• Bio2_000502
• NSC781764
• CS-0008781
• 2,4,5,7,12b,12c-Hexahydro-1H-[1,3]dioxolo[4,5-j]pyrrolo[3,2,1-de]phenanthridine-1,2-diol, (1S,2S,12bS, 12cS)-
• UNII-I9Q105R5BU
• BCBcMAP01_000100
• NSC-683873
• (1S,17S,18S,19S)-5,7-dioxa-12-azapentacyclo[10.6.1.0?,??.0?,?.0??,??]nonadeca-2,4(8),9,15-tetraene-17,18-diol
• CCG-208232
• Lycoran-1.alpha.,2.beta.-diol, 3,3a-didehydro-
• NS00031710
• NCGC00163413-03
• C08532
• LYCORINE [MI]
• SA149_21.1
• Galanthan-1,2-diol, 3,12-didehydro-9,10-(methylenebis(oxy))-, (1alpha,2beta)-
• Galanthan-1,2-diol, 3,4-didehydro-11,12-(methylenebis(oxy))-, (1alpha,2beta)-
• Galanthan-1,2-diol, 3,12-didehydro-9,10-(methylenebis(oxy))-, (1-alpha,2-beta)-(9CI)
• LycorineGalanthidine; Narcissine; Licorine
• DTXCID30119699
• 2,4,5,7,12b,12C-Hexahydro-1H-(1,3)dioxolo-(4,5-J)pyrrolo(3,2,1-de)phenanthridine-1,2-diol
• (1S,17S,18S,19S)-5,7-dioxa-12-azapentacyclo(10.6.1.02,10.04,8.015,19)nonadeca-2,4(8),9,15-tetraene-17,18-diol
• Galanthan-1,2-diol, 3,4-didehydro-11,12-[methylenebis(oxy)]-, (1.alpha.,2.beta.)-
• 2,4,5,7,12b,12c-Hexahydro-1H-(1,3)-dioxolo(4,5-j)pyrrolo(3,2,1-de)phenanthridine-1,2-diol-, [1S-(1.alpha.,2.beta.,12b.beta.,12c.alpha.)]-
• Lycoran-1alpha,2beta-diol, 3,3a-didehydro-(8CI)
• 2,4,5,7,12b,12c-Hexahydro-1H-(1,3)-dioxolo(4,5-j)pyrrolo(3,2,1-de)phenanthridine-1,2-diol-, (1S-(1alpha,2beta,12bbeta,12calpha))-
• 3,4-Didehydro-11,12-(methylenebis(oxy))-galanthan-1alpha,2beta-diol
• Galanthan-1,2-diol, 3,12-didehydro-9,10-[methylenebis(oxy)]-, (1.alpha.,2.beta.)-
• XGVJWXAYKUHDOO-DANNLKNASA-N
• 3,4-Didehydro-11,12-[methylenebis(oxy)]-galanthan-1.alpha.,2.beta.-diol
• MSK40280
• FL65705
• 207-503-6

• MDL： MFCD00221746
• Inchi： 1S/C16H17NO4/c18-11-3-8-1-2-17-6-9-4-12-13(21-7-20-12)5-10(9)14(15(8)17)16(11)19/h3-5,11,14-16,18-19H,1-2,6-7H2/t11-,14-,15+,16+/m0/s1
• InChI Key： XGVJWXAYKUHDOO-DANNLKNASA-N
• SMILES： O[C@@H]1[C@H](C=C2CCN3CC4C=C5C(=CC=4[C@H]1[C@H]32)OCO5)O

Computed Properties

• Exact Mass: 287.11600
• Monoisotopic Mass: 287.11575802 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0
• Molecular Weight: 287.31
• Topological Polar Surface Area: 62.2

Experimental Properties

• Color/Form: Powder
• Density: 1.53
• Melting Point: 253-255 ºC (dec.)
• Boiling Point: 429.61°C (rough estimate)
• Flash Point: 242.5±28.7 °C
• Refractive Index: 1.5500 (estimate)
• PSA: 62.16000
• LogP: 0.68650
• Specific Rotation: D16 -129° (c = 0.16 in 98% alc)
• Vapor Pressure: No data available

Lycorine Security Information

• Signal Word：Danger
• Hazard Statement： H301 (100%)
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： R25
• Safety Instruction： S45
• Hazardous Material Identification：
• Risk Phrases：R25
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Amaryllidaceae alkaloids Lycorine-type amaryllidaceae alkaloids